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Compound of Interest

Compound Name: Nithiamide

Cat. No.: B1678952 Get Quote

An In-depth Analysis of the Chemical Structure,
Properties, and Antiprotozoal Activity of N-(5-nitro-
1,3-thiazol-2-yl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of Nithiamide, a nitrothiazole derivative with demonstrated antiprotozoal activity.

This document consolidates key data on its chemical structure, physicochemical properties,

and in vitro efficacy against pathogenic protozoa. Detailed experimental methodologies are

provided to facilitate further research and development.

Chemical Structure and Identification
Nithiamide, systematically named N-(5-nitro-1,3-thiazol-2-yl)acetamide, is a synthetic

compound belonging to the nitrothiazole class. Its chemical identity is well-established through

various spectroscopic and analytical techniques.
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Identifier Value

IUPAC Name N-(5-nitro-1,3-thiazol-2-yl)acetamide[1]

Molecular Formula C5H5N3O3S[1]

SMILES CC(=O)NC1=NC=C(S1)--INVALID-LINK--[O-][1]

InChI Key UJRRDDHEMZLWFI-UHFFFAOYSA-N[1]

CAS Number 140-40-9[1]

Physicochemical Properties
A summary of the key physicochemical properties of Nithiamide is presented below. These

properties are crucial for understanding its behavior in biological systems and for formulation

development.

Property Value Source

Molecular Weight 187.18 g/mol PubChem[1]

Appearance Solid Cayman Chemical[2]

Solubility

DMF: 3 mg/mLDMSO: 10

mg/mLEthanol: InsolublePBS

(pH 7.2): Insoluble

Cayman Chemical[2]

λmax 235, 339 nm Cayman Chemical[2]

Antiprotozoal Activity
Nithiamide has demonstrated significant in vitro activity against amitochondriate protozoan

parasites, including Giardia intestinalis and Trichomonas vaginalis. The following table

summarizes its potency, as determined by the half-maximal inhibitory concentration (IC50).
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Organism IC50 (µM)
Reference Drug
(Metronidazole)
IC50 (µM)

Reference Drug
(Nitazoxanide) IC50
(µM)

Giardia intestinalis 0.022 9.7 0.12

Trichomonas vaginalis 0.49 2.24 Not Reported

Data sourced from Navarrete-Vázquez, G., et al. (2015).[3][4]

Experimental Protocols
The following sections detail the methodologies for the in vitro evaluation of the antiprotozoal

activity of Nithiamide.

In Vitro Susceptibility Assay for Giardia intestinalis
This protocol outlines the procedure for determining the IC50 of Nithiamide against Giardia

intestinalis trophozoites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25801157/
https://www.researchgate.net/publication/273525530_Synthesis_of_nitrobenzothiazole_acetamides_and_in_vitro_antiprotozoal_effect_against_amitochondriate_parasites_Giardia_intestinalis_and_Trichomonas_vaginalis
https://www.benchchem.com/product/b1678952?utm_src=pdf-body
https://www.benchchem.com/product/b1678952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trophozoite Culture

Susceptibility Assay

Controls

Start with G. intestinalis
(ATCC 30957) trophozoites

Culture in TYI-S-33 medium
supplemented with bovine serum

and antibiotics at 37°C

Harvest trophozoites in
logarithmic growth phase

Seed 96-well plates with
 harvested trophozoites

Add serial dilutions of
Nithiamide (in DMSO)

Incubate plates at 37°C
for 48 hours DMSO (vehicle) control Metronidazole and

Nitazoxanide controls

Determine cell viability
(e.g., using resazurin assay)

Calculate IC50 values
from dose-response curves
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Trophozoite Culture

Susceptibility Assay

Controls

Start with T. vaginalis
(e.g., ATCC 30001) trophozoites

Culture in TYM medium
supplemented with horse serum

at 37°C

Harvest trophozoites in
logarithmic growth phase

Seed 96-well plates with
harvested trophozoites

Add serial dilutions of
Nithiamide (in DMSO)

Incubate plates at 37°C
for 24 hours DMSO (vehicle) control Metronidazole control

Determine Minimum Lethal
Concentration (MLC) by
microscopic observation

Calculate IC50 values
from viability data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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